An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 3-Fluoro-4-methyl-5-nitrophenol
An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 3-Fluoro-4-methyl-5-nitrophenol
This guide provides a comprehensive analysis of the predicted ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shifts for 3-Fluoro-4-methyl-5-nitrophenol. In the absence of publicly available experimental spectra for this specific molecule, this document serves as a robust framework for understanding its spectral characteristics. We will delve into the theoretical underpinnings of NMR prediction, dissect the intricate electronic effects of each substituent on the phenol scaffold, and present a detailed, predicted spectrum. This guide is intended for researchers, scientists, and drug development professionals who rely on NMR spectroscopy for structural elucidation and molecular characterization.
Introduction: The Role of NMR in Structural Elucidation
Nuclear Magnetic Resonance (NMR) spectroscopy remains the most powerful and widely used technique for determining the structure of organic molecules.[1][2] By probing the magnetic properties of atomic nuclei—primarily ¹H and ¹³C—NMR provides detailed information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule. For drug development professionals, accurate structural confirmation is a critical step, and NMR is the gold standard for this purpose.
The molecule of interest, 3-Fluoro-4-methyl-5-nitrophenol, presents a fascinating case study in NMR spectroscopy. It is a polysubstituted aromatic ring where the interplay of electron-donating and electron-withdrawing groups creates a unique electronic environment. Understanding how these substituents collectively influence the chemical shifts of the aromatic protons and carbons is key to interpreting its spectrum, whether predicted or experimentally acquired.
Methodology: Predicting NMR Spectra
Given the lack of experimental data in common databases, we turn to predictive software, which has become remarkably accurate and indispensable in modern chemistry.[1][3] These tools employ sophisticated algorithms, often combining database-driven methods with quantum mechanical calculations.
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Database and Machine Learning Approaches : Many predictors utilize extensive databases of experimentally determined NMR spectra.[4] Algorithms such as Hierarchically Ordered Spherical Environment (HOSE) codes and advanced Deep Neural Networks (DNNs) correlate the local atomic environment of a given nucleus with its observed chemical shift.[3][5] Web-based platforms like NMRdb.org and commercial software packages leverage these methods to provide rapid and reliable predictions.[6][7]
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Quantum Chemical Calculations : For higher accuracy, especially with novel or complex structures, methods based on Density Functional Theory (DFT), such as the Gauge-Including Atomic Orbital (GIAO) method, are employed.[8] These approaches calculate the magnetic shielding around each nucleus from first principles, providing a theoretical chemical shift value.
For this guide, the predicted chemical shifts were generated using a consensus approach, cross-referencing data from established web-based predictors that utilize machine learning and extensive spectral databases. This approach provides a reliable estimate of the expected experimental values.
Caption: Numbering scheme for 3-Fluoro-4-methyl-5-nitrophenol.
Table 1: Predicted ¹H NMR Chemical Shifts (Predicted for CDCl₃ solvent)
| Proton Assignment | Predicted Chemical Shift (δ, ppm) | Multiplicity | Coupling Constant(s) (J, Hz) |
| H-2 | ~ 7.1 - 7.3 | Doublet (d) | ~ 2-3 Hz (⁴JHF) |
| H-6 | ~ 6.8 - 7.0 | Doublet (d) | ~ 2-3 Hz (⁴JHF) |
| OH | ~ 5.5 - 6.5 | Broad Singlet (br s) | - |
| CH₃ | ~ 2.3 - 2.5 | Singlet (s) | - |
Table 2: Predicted ¹³C NMR Chemical Shifts (Predicted for CDCl₃ solvent)
| Carbon Assignment | Predicted Chemical Shift (δ, ppm) | Expected Multiplicity (due to C-F coupling) | Coupling Constant(s) (J, Hz) |
| C-1 (C-OH) | ~ 154 - 158 | Doublet (d) | ²JC-F ≈ 10-15 Hz |
| C-2 | ~ 110 - 114 | Doublet (d) | ⁴JC-F ≈ 1-3 Hz |
| C-3 (C-F) | ~ 150 - 155 | Doublet (d) | ¹JC-F ≈ 240-250 Hz |
| C-4 (C-CH₃) | ~ 125 - 130 | Doublet (d) | ³JC-F ≈ 5-8 Hz |
| C-5 (C-NO₂) | ~ 140 - 145 | Doublet (d) | ²JC-F ≈ 15-20 Hz |
| C-6 | ~ 118 - 122 | Singlet or small Doublet | ⁵JC-F ≈ 0-1 Hz |
| CH₃ | ~ 15 - 18 | Singlet (s) | - |
Scientific Rationale: Dissecting Substituent Effects
The predicted chemical shifts are a direct consequence of the electron distribution within the molecule. Each substituent exerts inductive and/or resonance effects that shield (move upfield to lower ppm) or deshield (move downfield to higher ppm) the neighboring nuclei. [9][10]
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Hydroxyl Group (-OH): The -OH group is a strong activating group. Its oxygen atom is highly electronegative, exerting an electron-withdrawing inductive effect (-I). However, its lone pairs participate in resonance, donating electron density into the ring (+R effect), particularly at the ortho and para positions. This strong +R effect dominates, increasing electron density and shielding the ortho (C2, C6) and para (C4) carbons. The C1 carbon, directly attached to the oxygen, is strongly deshielded.
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Nitro Group (-NO₂): The nitro group is one of the strongest electron-withdrawing and deactivating groups. It powerfully withdraws electron density through both induction (-I) and resonance (-R), with the resonance effect being dominant. This significantly reduces electron density at the ortho (C4, C6) and para (C2) positions relative to the nitro group itself. Consequently, the C5 carbon is highly deshielded, as are the protons and carbons ortho and para to it.
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Fluoro Group (-F): Fluorine is the most electronegative element, resulting in a very strong electron-withdrawing inductive effect (-I). Like other halogens, it also possesses lone pairs that can be donated into the ring via resonance (+R). For fluorine, the -I effect strongly outweighs the +R effect, leading to an overall deactivation of the ring. However, the resonance effect still directs any electrophilic attack to the ortho and para positions. A key feature in ¹³C NMR is the large one-bond coupling constant (¹JC-F) and smaller multi-bond couplings, which are invaluable for assignment. [3]
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Methyl Group (-CH₃): The methyl group is a weak activating group. It donates electron density primarily through an inductive effect (+I) and hyperconjugation. This leads to a slight shielding of the aromatic nuclei, particularly at the ortho and para positions.
Synergistic and Antagonistic Effects:
In 3-Fluoro-4-methyl-5-nitrophenol, these effects combine to create the predicted chemical shifts:
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H-2 and H-6: These two protons are the only ones on the ring. H-2 is ortho to the activating -OH group but para to the deactivating -NO₂ group. H-6 is ortho to both the -OH and -NO₂ groups. The powerful deshielding effect of the nitro group is expected to make both protons appear relatively downfield for a phenol. The subtle differences between them will arise from the combined influences of all four substituents.
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Aromatic Carbons:
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C1 & C3: The carbons directly attached to the highly electronegative oxygen (C1) and fluorine (C3) are expected to be the most deshielded sp² carbons, appearing at very high ppm values. The C-F coupling will split the C3 signal into a doublet with a very large coupling constant (~240-250 Hz).
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C5: The carbon bearing the strongly electron-withdrawing nitro group will also be significantly deshielded.
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C2, C4, C6: The remaining carbons will have their chemical shifts determined by a complex interplay of effects. For instance, C4 is para to the -OH group (shielding) but ortho to the -NO₂ group (deshielding). The net result is a moderate chemical shift.
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Experimental Protocol: A Guide to NMR Prediction and Verification
For researchers encountering a novel compound like 3-Fluoro-4-methyl-5-nitrophenol, the following workflow provides a robust method for structural verification.
Step 1: In Silico Prediction
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Obtain a Digital Structure: Draw the molecule in a chemical drawing software (e.g., ChemDraw, MarvinSketch) and save it as a MOL file or generate a SMILES string.
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Use Prediction Software: Input the structure into a reliable NMR prediction tool. [3][6][11]It is advisable to use at least two different predictors to cross-reference the results.
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Specify Parameters: Select the desired nucleus (¹H, ¹³C) and the intended experimental solvent (e.g., CDCl₃, DMSO-d₆), as solvent effects can cause significant shift variations. [12]4. Tabulate Data: Record the predicted chemical shifts, multiplicities, and coupling constants in a table, as shown in Tables 1 and 2.
Step 2: Sample Preparation (for Experimental Verification)
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Dissolve the Sample: Dissolve approximately 5-10 mg of the solid compound in 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube.
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Internal Standard: Ensure the solvent contains an internal standard, typically tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm). [13]3. Ensure Homogeneity: Vortex the sample gently to ensure a clear, homogeneous solution.
Step 3: Data Acquisition (for Experimental Verification)
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Instrument Setup: Utilize a modern NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution and sensitivity.
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¹H NMR Spectrum: Acquire a standard one-dimensional proton spectrum.
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¹³C NMR Spectrum: Acquire a proton-decoupled ¹³C spectrum. Due to the lower natural abundance of ¹³C, a longer acquisition time may be necessary.
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2D NMR (Optional but Recommended): For unambiguous assignment, acquire 2D NMR spectra such as COSY (H-H correlation), HSQC (direct C-H correlation), and HMBC (long-range C-H correlation).
Step 4: Data Analysis and Comparison
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Process the Spectra: Process the raw data (Fourier transform, phase correction, baseline correction).
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Peak Picking and Integration: Identify all peaks and integrate the signals in the ¹H spectrum.
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Compare with Prediction: Compare the experimental chemical shifts, multiplicities, and coupling constants with the predicted data.
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Final Assignment: Use the combined data from 1D and 2D spectra to definitively assign each signal to its corresponding nucleus in the molecule. The predicted data serves as a powerful guide in this assignment process.
Conclusion
This guide provides a detailed theoretical framework for understanding the ¹H and ¹³C NMR spectra of 3-Fluoro-4-methyl-5-nitrophenol. By leveraging advanced prediction methodologies and a fundamental understanding of substituent effects, we can construct a highly accurate portrait of the molecule's spectral characteristics. This analytical approach, combining in silico prediction with established chemical principles, is an invaluable tool for any scientist engaged in the synthesis, characterization, or development of novel chemical entities.
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